![molecular formula C11H13N3S2 B7573606 6-Ethyl-4-(1,3-thiazolidin-3-yl)thieno[2,3-d]pyrimidine](/img/structure/B7573606.png)
6-Ethyl-4-(1,3-thiazolidin-3-yl)thieno[2,3-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Ethyl-4-(1,3-thiazolidin-3-yl)thieno[2,3-d]pyrimidine is a heterocyclic compound that has shown potential in various scientific research applications. Its unique structure and properties make it a valuable tool in the study of biochemistry and physiology. In
Mechanism of Action
The mechanism of action of 6-Ethyl-4-(1,3-thiazolidin-3-yl)thieno[2,3-d]pyrimidine is not fully understood, but it is believed to involve the modulation of various signaling pathways. It has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. Additionally, it has been found to activate the p53 pathway, which is involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are diverse and depend on the specific application. It has been found to exhibit anti-inflammatory, anti-cancer, and neuroprotective effects. Additionally, it has been shown to modulate various enzymes and proteins involved in cellular signaling pathways.
Advantages and Limitations for Lab Experiments
The advantages of using 6-Ethyl-4-(1,3-thiazolidin-3-yl)thieno[2,3-d]pyrimidine in lab experiments include its unique structure and properties, as well as its potential therapeutic applications. However, its limitations include its relatively low solubility and potential toxicity at high concentrations.
Future Directions
There are many future directions for the study of 6-Ethyl-4-(1,3-thiazolidin-3-yl)thieno[2,3-d]pyrimidine. Some potential areas of research include the development of new synthesis methods, the identification of new therapeutic applications, and the exploration of its mechanism of action. Additionally, the use of this compound in combination with other drugs or therapies may lead to improved therapeutic outcomes.
Synthesis Methods
The synthesis of 6-Ethyl-4-(1,3-thiazolidin-3-yl)thieno[2,3-d]pyrimidine involves the condensation of 2-aminothiophene-3-carboxylic acid with ethyl acetoacetate, followed by cyclization with thiosemicarbazide. The resulting compound is then subjected to various purification techniques, including recrystallization and column chromatography.
Scientific Research Applications
6-Ethyl-4-(1,3-thiazolidin-3-yl)thieno[2,3-d]pyrimidine has been used in various scientific research applications, including the study of cancer, inflammation, and neurological disorders. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, it has shown potential as a cancer therapeutic agent by inducing apoptosis in cancer cells.
properties
IUPAC Name |
6-ethyl-4-(1,3-thiazolidin-3-yl)thieno[2,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3S2/c1-2-8-5-9-10(14-3-4-15-7-14)12-6-13-11(9)16-8/h5-6H,2-4,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYLNXFGUBTXJNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(N=CN=C2S1)N3CCSC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.